Cas no 18989-35-0 (Cyclohexanone,2,6-bis[(4-methylphenyl)methylene]-)

• Product Name: Cyclohexanone,2,6-bis[(4-methylphenyl)methylene]-
• CAS No: 18989-35-0
• MF: C₂₂H₂₂O
• MW: 302.409486293793
• CID: 206634
• PubChem ID: 86812
• Update Time: 2025-04-19

Cyclohexanone,2,6-bis[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-bis[(4-methylphenyl)methylene]-
• (2E,6Z)-2,6-bis[(4-methylphenyl)methylidene]cyclohexan-1-one
• 2,6-bis(p-methylbenzylidene)cyclohexan-1-one
• 2,6-bis(4-methylbenzylidene)cyclohexanone
• Einecs 242-723-6
• 2,6-Bis(p-methylbenzylidene)cyclohexanone
• 1,3-Bis(4-methylbenzylidene)cyclohexane-2-one
• 2,6-Bis(4-methylbenzylidene)cyclohexane-1-one
• 2,6-Bis[(4-methylphenyl)methylene]cyclohexanone
• (2Z,6E)-2,6-bis(4-methylbenzylidene)cyclohexanone
• 2,6-bis(4'-methylbenzylidene) cyclohexanone
• NS00053697
• 2,6-bis[(4-methylphenyl)methylidene]cyclohexan-1-one
• SCHEMBL11482543
• 18989-35-0
• DTXSID40940512

• Inchi： 1S/C22H22O/c1-16-6-10-18(11-7-16)14-20-4-3-5-21(22(20)23)15-19-12-8-17(2)9-13-19/h6-15H,3-5H2,1-2H3
• InChI Key： CETXDHNPPYXEOF-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(C)=CC=2)CCCC1=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 302.16716
• Monoisotopic Mass: 302.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 495.2°Cat760mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.648
• PSA: 17.07